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Compound of Interest

Compound Name: Hypericin

Cat. No.: B1674126 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Hypericin, a potent photosensitizing agent. The following procedures are designed

to ensure the safety of laboratory personnel and compliance with environmental regulations.

Hazard Identification and Safety Summary
Hypericin is classified as a hazardous substance. It is harmful if swallowed and is very toxic to

aquatic life with long-lasting effects.[1][2] All personnel handling Hypericin must be familiar

with its Safety Data Sheet (SDS) and adhere to standard laboratory safety protocols.

Key Hazard Information:

Hazard Classification Description Primary Sources

Acute Oral Toxicity
Category 4: Harmful if

swallowed.[1][2][3][4]
[1][2][3][4]

Aquatic Hazard (Acute)
Category 1: Very toxic to

aquatic life.[2]
[2]

Aquatic Hazard (Chronic)

Category 1: Very toxic to

aquatic life with long lasting

effects.[2]

[2]

Bioaccumulation Potential
The substance is considered

to be very bioaccumulative.[3]
[3]
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Standard Disposal Procedure for Hypericin Waste
All materials contaminated with Hypericin, including unused product, solutions, and

contaminated labware (e.g., gloves, pipette tips, containers), must be treated as hazardous

waste.[3] Under no circumstances should Hypericin waste be disposed of down the drain or in

regular trash.[1][3][4]

Step-by-Step Disposal Protocol:

Segregation: Collect all Hypericin waste separately from other chemical waste streams to

avoid cross-contamination and unintended reactions.[1][5] Do not mix with other wastes.[1]

Containerization:

Place solid waste and uncleaned containers directly into a designated, leak-proof

hazardous waste container.[4] It is recommended to leave the chemical in its original

container where possible.[1]

For liquid waste, use a dedicated, sealed container that is clearly labeled. If feasible, add

an absorbent material like kitty litter or diatomite to the container for liquid waste.[2][6]

Labeling: Clearly label the hazardous waste container with "Hazardous Waste," "Hypericin,"

and the relevant hazard pictograms (e.g., "Harmful," "Hazardous to the Aquatic

Environment").

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials, heat, and direct sunlight.[7]

Recommended storage temperature for the pure substance is often -20°C.[3]

Arranging for Pickup: Contact your institution's Environmental Health & Safety (EHS) office

or a licensed hazardous waste disposal contractor to arrange for pickup and final disposal.[6]

Disposal must be carried out in accordance with all local, regional, and national regulations

at an approved waste disposal plant.[1][2][3]

The following diagram outlines the logical workflow for routine Hypericin disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1674126?utm_src=pdf-body
https://www.benchchem.com/product/b1674126?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-NE22-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUwNzF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYzcvaGMyLzg5OTYyNjI5MDM4MzgucGRmfGIwODEwZjAwMzZkYWVhMzkyOGYzNmEyMzg4MGM3MGFjN2U3Njc0NGM0YmIyNjRmYzI2NjVhZTMyMTAyNDVhYmI
https://www.benchchem.com/product/b1674126?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/sigma/56690?userType=undefined
https://www.carlroth.com/medias/SDB-NE22-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUwNzF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYzcvaGMyLzg5OTYyNjI5MDM4MzgucGRmfGIwODEwZjAwMzZkYWVhMzkyOGYzNmEyMzg4MGM3MGFjN2U3Njc0NGM0YmIyNjRmYzI2NjVhZTMyMTAyNDVhYmI
https://static.cymitquimica.com/products/54/pdf/sds-BIH1002.pdf
https://www.benchchem.com/product/b1674126?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/sigma/56690?userType=undefined
https://ehs.utexas.edu/environment-waste/waste-management/chemical-waste
https://www.sigmaaldrich.com/JP/en/sds/sigma/56690?userType=undefined
https://static.cymitquimica.com/products/54/pdf/sds-BIH1002.pdf
https://www.sigmaaldrich.com/JP/en/sds/sigma/56690?userType=undefined
https://dcchemicals.com/msds/MSDS_DC9913.html
https://ebusiness.avma.org/files/productdownloads/BMP_RxDisposalPoster.pdf
https://www.benchchem.com/product/b1674126?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/S0041.pdf
https://www.carlroth.com/medias/SDB-NE22-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUwNzF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYzcvaGMyLzg5OTYyNjI5MDM4MzgucGRmfGIwODEwZjAwMzZkYWVhMzkyOGYzNmEyMzg4MGM3MGFjN2U3Njc0NGM0YmIyNjRmYzI2NjVhZTMyMTAyNDVhYmI
https://ebusiness.avma.org/files/productdownloads/BMP_RxDisposalPoster.pdf
https://www.sigmaaldrich.com/JP/en/sds/sigma/56690?userType=undefined
https://dcchemicals.com/msds/MSDS_DC9913.html
https://www.carlroth.com/medias/SDB-NE22-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUwNzF8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYzcvaGMyLzg5OTYyNjI5MDM4MzgucGRmfGIwODEwZjAwMzZkYWVhMzkyOGYzNmEyMzg4MGM3MGFjN2U3Njc0NGM0YmIyNjRmYzI2NjVhZTMyMTAyNDVhYmI
https://www.benchchem.com/product/b1674126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Generate
Hypericin Waste

1. Segregate Waste
(Keep Hypericin waste separate)

2. Containerize Securely
(Use labeled, leak-proof containers)

CRITICAL:
Do NOT dispose
in sink or trash
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Caption: Workflow for Routine Disposal of Hypericin Waste.
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Accidental Spill Management Protocol
In the event of a Hypericin spill, immediate and appropriate action is critical to prevent

exposure and environmental contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure

adequate ventilation.[1]

Don Personal Protective Equipment (PPE): At a minimum, wear impervious gloves, safety

glasses, and a lab coat. For large spills of powdered Hypericin, a dust respirator is

necessary.[4]

Containment: Prevent the spill from entering drains or water courses by covering drains if

necessary.[1][4]

Cleanup Procedure:

For Solid Spills (Powder): AVOID generating dust.[4] Use dry cleanup methods. Gently

sweep or vacuum up the material (use explosion-proof vacuums if specified) and place it

into a labeled hazardous waste container.[4]

For Liquid Spills (Solutions): Absorb the spill with a non-combustible, inert material such

as diatomite, sand, or universal binders.[2] Scoop the absorbed material into a designated

hazardous waste container.

Decontamination: Clean the affected surface area thoroughly. Safety Data Sheets suggest

scrubbing with alcohol may be appropriate for decontamination.[2] All cleaning materials

must be disposed of as hazardous waste.

Reporting: Report the incident to your laboratory supervisor and EHS department, following

institutional protocols.

The diagram below illustrates the procedural steps for managing a Hypericin spill.
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Caption: Procedural Workflow for Managing a Hypericin Spill.
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Regulatory Framework
The disposal of Hypericin is governed by regulations for hazardous waste. In the United

States, the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA) sets the standards for hazardous waste management.[5][8] Facilities are

categorized as Very Small, Small, or Large Quantity Generators, with varying regulatory

requirements.[8] It is imperative to comply with all applicable federal, state, and local

environmental control regulations.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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